Cas no 1037699-53-8 (5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1037699-53-8
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 5984260
• PubChem ID: 3527112
• Update Time: 2025-06-14

5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1908621
• 1037699-53-8

• Inchi： 1S/C11H9BrN2O2/c1-6-2-3-8(12)7(4-6)9-5-10(11(15)16)14-13-9/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： ZSBHXGJCZBETGD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1037699-53-8)

The compound 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1037699-53-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique structural features, including a pyrazole core and a brominated aromatic substituent, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its carboxylic acid functionality allows for further derivatization.

In recent years, the demand for heterocyclic compounds like 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid has surged due to their role in developing novel pharmaceuticals. The pyrazole ring, a key component of this molecule, is known for its bioisosteric properties, making it a valuable scaffold in designing enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

The bromo substituent in this compound also opens avenues for cross-coupling reactions, a hot topic in synthetic chemistry. Palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can leverage this functionality to create diverse biaryl structures. Such transformations are critical for constructing drug-like molecules and functional materials, which are frequently searched terms in academic and industrial databases.

Another area of interest is the compound's potential role in agrochemical research. The methylphenyl moiety, combined with the pyrazole-carboxylic acid backbone, could be explored for developing new pesticides or herbicides with improved efficacy and environmental safety. This aligns with global efforts to address food security and climate-resilient agriculture, topics that dominate scientific and policy discussions.

From a technical standpoint, the synthesis and purification of 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid require careful optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure. These methods are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in high-standard research environments.

In summary, 5-(2-bromo-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1037699-53-8) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to material science precursors—highlight its importance in advancing scientific and industrial innovation. As the demand for tailored organic compounds grows, this molecule is poised to remain a subject of intense study and practical utilization.